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Compound of Interest

Compound Name: 2-Cyanoethyltrichlorosilane

CAS No.: 10731-22-3

Cat. No.: B088444

Get Quote

2-Cyanoethyltrichlorosilane (CETCS), registered under CAS number 1071-22-3, is a

bifunctional organosilane compound of significant interest in materials science, surface

chemistry, and as a precursor for advanced functional materials.[1][2] Its molecular architecture

is distinguished by two key reactive moieties: a highly reactive trichlorosilyl group at one end

and a versatile cyano (nitrile) group at the other, separated by an ethyl linker. This unique

structure allows CETCS to act as a molecular bridge, covalently bonding inorganic substrates

to organic materials, or to serve as a foundational building block for more complex molecules.

This guide provides a detailed exploration of its properties, core chemistry, experimental

protocols, and applications for researchers in chemistry and drug development.

Physicochemical and Safety Profile
A thorough understanding of a reagent's properties is foundational to its effective and safe use

in a laboratory setting. CETCS is a moisture-sensitive compound that can appear as a solid or

liquid, often with a straw-colored hue and a sharp, acrid odor similar to hydrogen chloride.[3]

Table 1: Key Physicochemical Properties of 2-Cyanoethyltrichlorosilane
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Property Value Source(s)

CAS Number 1071-22-3 [1][2][4]

Molecular Formula C₃H₄Cl₃NSi [1][2]

Molecular Weight 188.52 g/mol [2][3][4]

Appearance
White to very pale yellow

crystal/lump or liquid
[1][3]

Melting Point 34-35°C [1][4]

Boiling Point 109°C (at reduced pressure) [4]

Density 1.356 g/cm³ [4][5]

Hydrolytic Sensitivity
Reacts rapidly with water,

moisture, and protic solvents
[3][5]

Due to its high reactivity with water, CETCS is classified as a corrosive material.[1][3] Upon

contact with moisture, it rapidly hydrolyzes to release corrosive hydrogen chloride (HCl) gas,

making stringent handling protocols essential.[3]

Core Chemistry and Reaction Mechanisms
The utility of CETCS stems from the distinct reactivity of its two functional groups.

The Trichlorosilyl Group: An Anchor to Inorganic
Surfaces
The Si-Cl bonds are highly susceptible to nucleophilic attack by water. This hydrolysis is the

first step in the process of surface modification or its action as a coupling agent. The generally

accepted mechanism proceeds in four stages, as first proposed by B. Arkles.[6][7]

Hydrolysis: The three chloro groups are rapidly replaced by hydroxyl groups upon exposure

to water, forming a reactive silanetriol intermediate (2-cyanoethylsilanetriol) and releasing

HCl.[6][7][8]
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Condensation: The newly formed silanol groups are unstable and readily condense with

each other to form oligomeric siloxane structures (Si-O-Si).[6][7]

Hydrogen Bonding: These silanol-containing oligomers then form hydrogen bonds with

hydroxyl groups present on the surface of inorganic substrates like glass, silica, or metal

oxides.[6][9]

Covalent Bond Formation: With gentle heating or curing, a final dehydration step occurs,

forming stable, covalent siloxane bonds between the CETCS molecule and the substrate

surface.[6][9]

This process effectively grafts the 2-cyanoethyl group onto the inorganic surface, fundamentally

altering its surface chemistry.

Diagram 1: CETCS Hydrolysis and Surface Bonding Mechanism
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Diagram 1: CETCS Hydrolysis and Surface Bonding Mechanism

The Cyano Group: A Gateway to Organic
Transformations
The terminal nitrile (cyano) group is a versatile functional handle that opens avenues for further

chemical modification. While stable under the conditions required for silanization, it can

participate in a range of organic reactions, including:

Reduction: Can be reduced to a primary amine (-CH₂NH₂), introducing a highly reactive

nucleophilic site for further coupling, for instance in peptide synthesis or polymer grafting.
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Hydrolysis: Can be hydrolyzed to a carboxylic acid (-COOH), useful for creating acidic

surfaces or for further derivatization via ester or amide formation.

Cycloaddition Reactions: The nitrile group can participate in certain cycloaddition reactions, a

cornerstone of "click chemistry," which is widely used in drug discovery to rapidly synthesize

libraries of compounds.[10][11]

Applications in Research and Drug Development
Surface Modification and Coupling Agent
The primary application of CETCS is to alter the surface properties of materials. By grafting the

cyanoethyl group onto a surface, its character can be tuned. For example, it can be used to:

Enhance Adhesion: As a coupling agent, it forms a durable chemical bridge between

inorganic fillers (like silica or glass fibers) and organic polymer matrices, improving the

mechanical properties and hydrolytic stability of composite materials.[9][12][13]

Control Wettability: It can modify the hydrophilicity and oleophilicity of a surface, which is

critical in microfluidics, chromatography, and coatings.[5]

Functionalize Nanoparticles: Modifying the surface of silica or metal oxide nanoparticles with

CETCS provides a platform for attaching biomolecules, catalysts, or other functional

moieties.[14][15]

Precursor for Functional Materials and Drug Discovery
In drug development and advanced materials science, CETCS serves as a valuable precursor.

The ability to first anchor the molecule to a substrate and then chemically transform the cyano

group is a powerful two-step strategy.[15]

Solid-Phase Synthesis: A CETCS-modified surface (e.g., silica beads) can be used as a solid

support. The cyano group can be converted to an amine or carboxylic acid, which then

serves as the starting point for the stepwise synthesis of peptides or oligonucleotides.

Bio-Interfaces and Sensors: Surfaces functionalized with CETCS can be further modified

with biomolecules (proteins, DNA) to create biocompatible coatings for medical implants or
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to fabricate biosensors. The cyano group provides a defined chemical handle for controlled

immobilization.

Chromatography: It is used to prepare stationary phases for liquid chromatography, where

the cyano group provides a moderately polar surface for separating organic molecules.

Experimental Protocols
Protocol 1: Surface Silanization of Glass Slides
This protocol describes a standard procedure for creating a functionalized surface using

CETCS. The process is designed as a self-validating system, where successful modification

can be confirmed by contact angle measurements.

Objective: To covalently attach a layer of 2-Cyanoethylsilane to a glass surface.

Materials:

2-Cyanoethyltrichlorosilane (CETCS)

Anhydrous Toluene (or other anhydrous, aprotic solvent)

Piranha solution (7:3 mixture of H₂SO₄:H₂O₂) - EXTREME CAUTION

Deionized water, Isopropanol

Glass microscope slides

Nitrogen or Argon gas line

Oven, Sonicator, Glass staining jars

Methodology:

Substrate Cleaning (Activation):

Place glass slides in a staining jar and sonicate in isopropanol for 15 minutes, followed by

sonication in deionized water for 15 minutes.
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Dry the slides under a stream of nitrogen.

Immerse the slides in freshly prepared Piranha solution for 30 minutes. Causality: This

aggressive oxidative cleaning removes all organic residues and hydroxylates the surface,

maximizing the number of reactive Si-OH groups available for silanization.

Rinse extensively with deionized water and dry thoroughly with nitrogen.

Silanization Reaction:

Prepare a 2% (v/v) solution of CETCS in anhydrous toluene in a clean, dry staining jar

under a nitrogen atmosphere. Causality: Anhydrous conditions are critical to prevent

premature hydrolysis and polymerization of CETCS in the solution, ensuring it reacts

primarily at the substrate surface.

Immerse the cleaned, dry slides in the CETCS solution. Seal the jar and leave for 2-4

hours at room temperature. Gentle agitation can improve uniformity.

Rinsing and Curing:

Remove the slides from the silanization solution and rinse thoroughly with fresh anhydrous

toluene to remove any physisorbed silane.

Rinse with isopropanol and finally with deionized water.

Dry the slides under a nitrogen stream.

Cure the slides in an oven at 110-120°C for 1 hour. Causality: Curing drives the final

condensation reaction, forming robust covalent Si-O-Si bonds between the silane and the

surface and cross-linking the silane layer.

Validation:

Measure the static water contact angle on the modified slide. A successful modification

should result in a significant and consistent change compared to the clean, hydrophilic

glass surface.
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Diagram 2: Experimental Workflow for Surface Silanization
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Diagram 2: Experimental Workflow for Surface Silanization
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Protocol 2: Safe Handling and Storage
Trustworthiness: Adherence to this protocol is a self-validating system for safety. Failure to

comply will result in reagent decomposition and the creation of a hazardous environment.

Storage: Store CETCS in a tightly sealed container under a dry, inert atmosphere (nitrogen

or argon).[3] The storage area should be cool, dry, well-ventilated, and separate from

incompatible materials like alcohols, amines, and oxidizing agents.[3]

Handling: Always handle CETCS in a chemical fume hood.[3] Wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber),

chemical safety goggles, a face shield, and a lab coat.[3]

Spills: In case of a spill, evacuate the area. Contain the spill with an inert absorbent material

(e.g., vermiculite, dry sand). Do not use water.[3] Place the absorbed material into a suitable

container for disposal.

First Aid:

Skin Contact: Causes severe burns.[1][3] Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.[3][16]

Eye Contact: Causes serious eye damage.[1][3] Immediately flush eyes with water for at

least 15 minutes. Get immediate medical attention.[3]

Inhalation: May cause respiratory tract irritation.[3] Move the person to fresh air. Seek

medical advice if you feel unwell.[16]

Ingestion: Harmful if swallowed.[1][3] Rinse mouth. Do NOT induce vomiting. Call a doctor

immediately.[1]

Spectroscopic Characterization
For verification of the compound or analysis of reaction products, the following spectroscopic

signatures are expected:
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Infrared (IR) Spectroscopy: A sharp, strong absorption peak around 2250 cm⁻¹

corresponding to the C≡N (nitrile) stretching vibration. C-H stretching peaks will be observed

below 3000 cm⁻¹. If hydrolysis has occurred, a broad O-H stretch will appear around 3200-

3600 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Two triplet signals in the aliphatic region corresponding to the two methylene (-

CH₂-) groups of the ethyl chain.

¹³C NMR: Signals for the two methylene carbons and a characteristic downfield signal for

the nitrile carbon (typically >110 ppm).

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak and a

characteristic isotopic pattern due to the presence of three chlorine atoms. Fragmentation

will likely involve the loss of chlorine and parts of the ethyl chain.

Conclusion
2-Cyanoethyltrichlorosilane is a powerful and versatile chemical tool for scientists and

researchers. Its value lies in its well-defined bifunctional nature, allowing for the robust

anchoring to inorganic materials via its trichlorosilyl group, while presenting a chemically

adaptable cyano group for a myriad of subsequent organic transformations. From enhancing

the performance of advanced composites to providing a platform for creating complex bio-

interfaces, the applications of CETCS are extensive. However, its high reactivity demands a

rigorous and informed approach to handling and storage to ensure both experimental success

and laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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